Cas no 1780947-09-2 (3-Pyridinecarboxylic acid, 5-bromo-1-cyclopentyl-1,2-dihydro-2-oxo-)

• Product Name: 3-Pyridinecarboxylic acid, 5-bromo-1-cyclopentyl-1,2-dihydro-2-oxo-
• CAS No: 1780947-09-2
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 5253614
• Update Time: 2025-05-26

3-Pyridinecarboxylic acid, 5-bromo-1-cyclopentyl-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-bromo-1-cyclopentyl-1,2-dihydro-2-oxo-

• Inchi： 1S/C11H12BrNO3/c12-7-5-9(11(15)16)10(14)13(6-7)8-3-1-2-4-8/h5-6,8H,1-4H2,(H,15,16)
• InChI Key： BXVLWTGKQIRJCE-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCCC2)C=C(Br)C=C1C(O)=O

Additional information on 3-Pyridinecarboxylic acid, 5-bromo-1-cyclopentyl-1,2-dihydro-2-oxo-

5-Bromo-1-Cyclopentyl-1,2-Dihydro-2-Oxo-3-Pyridinecarboxylic Acid (CAS No. 1780947-09-2)

5-Bromo-1-Cyclopentyl-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid (CAS No. 1780947-09-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a bromo substituent, a cyclopentyl group, and a carboxylic acid moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The 5-bromo substitution on the pyridine ring imparts significant electronic and steric effects, which can influence the compound's reactivity and binding properties. The presence of the cyclopentyl group adds complexity to the molecule, enhancing its lipophilicity and potentially improving its pharmacokinetic properties. The carboxylic acid moiety is a common functional group in many biologically active molecules, often involved in interactions with biological targets such as enzymes and receptors.

Recent studies have explored the potential of 5-Bromo-1-Cyclopentyl-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing treatments.

In addition to its anti-inflammatory potential, 5-Bromo-1-Cyclopentyl-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating specific signaling pathways. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer cell survival and proliferation. These findings suggest that 5-Bromo-1-Cyclopentyl-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of 5-Bromo-1-Cyclopentyl-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid has also been studied extensively. In vitro and in vivo experiments have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. Moreover, its low toxicity profile in preclinical models supports its potential for safe use in humans.

From a synthetic perspective, 5-Bromo-1-Cyclopentyl-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid can be prepared through a series of well-established organic reactions. The synthesis typically involves the condensation of 5-bromopyridinecarboxaldehyde with cyclopentanone followed by oxidation to form the desired product. This synthetic route is scalable and can be adapted for large-scale production if needed.

In conclusion, 5-Bromo-1-Cyclopentyl-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid (CAS No. 1780947-09-2) represents an exciting new compound with potential applications in both anti-inflammatory and anticancer therapies. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.